Cas no 2228148-24-9 (2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228148-24-9
• MF: C₈H₁₁ClO₂S₂
• MW: 238.754739046097
• CID: 6129154
• PubChem ID: 165638178
• Update Time: 2025-10-20

2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride
• EN300-2002988
• 2228148-24-9

• Inchi： 1S/C8H11ClO2S2/c1-6-5-8(7(2)12-6)3-4-13(9,10)11/h5H,3-4H2,1-2H3
• InChI Key： BGTDIWHMOVUKIS-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C)SC=1C)(=O)=O

Computed Properties

• Exact Mass: 237.9888996g/mol
• Monoisotopic Mass: 237.9888996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228148-24-9)

2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228148-24-9) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its thiophene backbone and reactive sulfonyl chloride group, serves as a versatile intermediate for constructing complex molecules. Its unique structure enables participation in cross-coupling reactions, nucleophilic substitutions, and polymer modifications, making it valuable for researchers exploring drug discovery and material science.

The growing interest in heterocyclic compounds like 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride aligns with trends in green chemistry and sustainable synthesis. Researchers frequently search for high-yield synthetic routes or catalytic methods to optimize its production, reflecting the demand for eco-friendly processes. Additionally, its potential role in bioconjugation and proteomics has sparked discussions in life sciences, particularly for labeling biomolecules or designing small-molecule probes.

From a structural perspective, the 2,5-dimethylthiophene moiety contributes to enhanced electron density and steric stability, while the sulfonyl chloride group offers reactivity toward amines and alcohols. This dual functionality positions the compound as a candidate for peptide modification or polymer functionalization, topics frequently queried in academic databases. Recent publications highlight its utility in click chemistry and ligand design, further driving its relevance in medicinal chemistry.

Handling 2-(2,5-dimethylthiophen-3-yl)ethane-1-sulfonyl chloride requires attention to moisture-sensitive conditions and inert atmospheres, common concerns noted in laboratory forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for purity verification, addressing frequent user questions about quality control protocols. Storage recommendations often include anhydrous solvents and low-temperature environments to preserve its reactivity.

In the context of intellectual property, patents involving this compound focus on catalytic applications and photoresist materials, areas gaining traction in semiconductor research. Its compatibility with microwave-assisted synthesis also aligns with industrial demands for time-efficient reactions, a hot topic in process chemistry circles. As regulatory frameworks evolve, documentation of structure-activity relationships (SAR) for derivatives of this compound remains a key focus for compliance.

Future directions for CAS No. 2228148-24-9 may involve computational modeling to predict its behavior in novel reactions, a subject increasingly searched in cheminformatics platforms. Collaborations between academia and industry could expand its use in high-throughput screening or biocompatible materials, bridging gaps in current literature. With its balanced reactivity and modular design, this compound exemplifies innovation at the intersection of organic chemistry and applied sciences.